Cas no 960113-85-3 ((2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide)

• Product Name: (2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide
• CAS No: 960113-85-3
• MF: C₂₀H₂₅FN₂O₅S
• MW: 424.486307859421
• CID: 4767633
• PubChem ID: 23656291
• Update Time: 2025-06-23

(2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• BR351
• BDBM50225397
• (R)-2-(N-benzyl-4-(2-fluoroethoxy)phenylsulfonamido)-N-hydroxy-3-methylbutanamide
• (2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide
• (2R)-2-[[[4-(2-Fluoroethoxy)phenyl]sulfonyl](phenylmethyl)amino]-N-hydroxy-3-methyl-butanamide
• GLXC-01787
• DA-51366
• HY-114396
• AKOS040732648
• CHEMBL429800
• CS-0084949
• 960113-85-3

• Inchi： 1S/C20H25FN2O5S/c1-15(2)19(20(24)22-25)23(14-16-6-4-3-5-7-16)29(26,27)18-10-8-17(9-11-18)28-13-12-21/h3-11,15,19,25H,12-14H2,1-2H3,(H,22,24)/t19-/m1/s1
• InChI Key： NSDMBIOAMTZMED-LJQANCHMSA-N
• SMILES： S(C1C=CC(=CC=1)OCCF)(N(CC1C=CC=CC=1)[C@@H](C(NO)=O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 424.14682124g/mol
• Monoisotopic Mass: 424.14682124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104

(2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on (2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide

Compound CAS No. 960113-85-3: (2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide

The compound with CAS No. 960113-85-3, known as (2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Overview: The molecule consists of several key functional groups that contribute to its versatility. The benzyl group provides aromatic stability, while the sulfonyl amino group introduces a sulfonamide functionality, which is commonly associated with bioisosteric replacements in drug design. The N-hydroxy group adds hydroxyl functionality, enhancing the compound's reactivity and potential for hydrogen bonding. Additionally, the 3-methylbutanamide moiety introduces an amide group with a branched alkyl chain, which may influence the compound's pharmacokinetic properties.

Synthesis and Applications: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a combination of coupling reactions, oxidation steps, and stereochemical control to achieve high yields and excellent stereochemical fidelity. The compound has been explored for its potential as a bioactive agent, particularly in the context of enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery programs.

Biological Activity: Studies have demonstrated that this compound exhibits potent activity against various enzymes, including kinases and proteases. For instance, it has shown remarkable inhibitory effects on serine proteases, which are implicated in inflammatory diseases and cancer progression. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating neurological disorders.

Pharmacokinetic Properties: Understanding the pharmacokinetic profile of this compound is crucial for its therapeutic development. Preclinical studies indicate that it possesses favorable absorption characteristics and moderate clearance rates, making it a promising candidate for oral administration. However, further investigations are required to optimize its bioavailability and minimize potential toxicity.

Safety and Toxicology: As with any novel compound intended for therapeutic use, safety assessments are paramount. Initial toxicological evaluations suggest that the compound exhibits low acute toxicity and minimal genotoxicity. However, long-term studies are necessary to fully characterize its safety profile and ensure compliance with regulatory standards.

Environmental Impact: In line with growing concerns over environmental sustainability, researchers have also investigated the environmental fate of this compound. Data indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological footprint.

In conclusion, (2R)-2-[Benzyl-[4-(2-fluoroethoxy)phenyl]sulfonylamino]-N-hydroxy-3-methylbutanamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development in therapeutic applications. Continued research will undoubtedly shed light on its full potential and pave the way for innovative treatments in various disease areas.